89-24-7

5-Phenylhydantoin

In Stock

• CAS RN:
• 89-24-7

• Formula:
• C9H8N2O2

• InChI:
• InChI=1S/C9H8N2O2/c12-8-7(10-9(13)11-8)6-4-2-1-3-5-6/h1-5,7H,(H2,10,11,12,13)

• InChIKey:
• NXQJDVBMMRCKQG-UHFFFAOYSA-N

• 5-Phenylhydantoin, also known as 5-Phenylhydantoin, is a useful research compound. Its molecular formula is C9H8N2O2 and its molecular weight is 176.17 g/mol. The purity is usually 95%.

5-[2-(3-Amino-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazol-3-amine;nitric acid

In Stock

• CAS RN:
• 89489-24-7

• Formula:
• C6H12N10O6

• InChI:
• InChI=1S/C6H10N8.2HNO3/c7-5-9-3(11-13-5)1-2-4-10-6(8)14-12-4;2*2-1(3)4/h1-2H2,(H3,7,9,11,13)(H3,8,10,12,14);2*(H,2,3,4)

• InChIKey:
• BAVHUKAMANZQAF-UHFFFAOYSA-N

• 5-[2-(3-Amino-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazol-3-amine;nitric acid is a useful research compound. Its molecular formula is C6H12N10O6 and its molecular weight is 320.22 g/mol. The purity is usually 95%.

(But-2-ene-1,4-diyl)bis(triphenylphosphanium) dibromide

• CAS RN:
• 18189-24-7

• Formula:
• C40H36Br2P2

• InChI:
• InChI=1S/C40H36P2.2BrH/c1-7-21-35(22-8-1)41(36-23-9-2-10-24-36,37-25-11-3-12-26-37)33-19-20-34-42(38-27-13-4-14-28-38,39-29-15-5-16-30-39)40-31-17-6-18-32-40;;/h1-32H,33-34H2;2*1H/q+2;;/p-2

• InChIKey:
• GOPHCGVUPMCHLP-UHFFFAOYSA-L

• (But-2-ene-1,4-diyl)bis(triphenylphosphanium) dibromide, also known as (But-2-ene-1,4-diyl)bis(triphenylphosphanium) dibromide, is a useful research compound. Its molecular formula is C40H36Br2P2 and its molecular weight is 738.484. The purity is usually 95%.

(1R)-1-(4-iodophenyl)ethan-1-ol

In Stock

• CAS RN:
• 220089-24-7

• Formula:
• C8H9IO

• InChI:
• InChI=1S/C8H9IO/c1-6(10)7-2-4-8(9)5-3-7/h2-6,10H,1H3/t6-/m1/s1

• InChIKey:
• KWUDBZIJCVKUHM-ZCFIWIBFSA-N

• (1R)-1-(4-iodophenyl)ethan-1-ol is a useful research compound. Its molecular formula is C8H9IO and its molecular weight is 248.063. The purity is usually 95%.

1-(4-ethoxyphenyl)-2-(4-fluorophenyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione

In Stock

• CAS RN:
• 330189-24-7

• Formula:
• C22H21FN2OS

• InChI:
• InChI=1S/C22H21FN2OS/c1-2-26-18-13-11-17(12-14-18)25-20-6-4-3-5-19(20)22(27)24-21(25)15-7-9-16(23)10-8-15/h7-14H,2-6H2,1H3

• InChIKey:
• SNBUEYMQCOBKHY-UHFFFAOYSA-N

• 1-(4-ethoxyphenyl)-2-(4-fluorophenyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione is a useful research compound. Its molecular formula is C22H21FN2OS and its molecular weight is 380.48. The purity is usually 95%.

2-((1-(3-chlorophenyl)-4-hydroxy-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(furan-2-ylmethyl)acetamide

In Stock

• CAS RN:
• 877989-24-7

• Formula:
• C18H14ClN5O3S

• InChI:
• InChI=1S/C18H14ClN5O3S/c19-11-3-1-4-12(7-11)24-16-14(9-21-24)17(26)23-18(22-16)28-10-15(25)20-8-13-5-2-6-27-13/h1-7,9H,8,10H2,(H,20,25)(H,22,23,26)

• InChIKey:
• BVSQXYCSHTWKGP-UHFFFAOYSA-N

• 2-((1-(3-chlorophenyl)-4-hydroxy-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C18H14ClN5O3S and its molecular weight is 415.85. The purity is usually 95%.

2-((5-((4-bromophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-chlorophenyl)acetamide

In Stock

• CAS RN:
• 893789-24-7

• Formula:
• C18H13BrClN3O4S2

• InChI:
• InChI=1S/C18H13BrClN3O4S2/c19-11-1-7-14(8-2-11)29(26,27)15-9-21-18(23-17(15)25)28-10-16(24)22-13-5-3-12(20)4-6-13/h1-9H,10H2,(H,22,24)(H,21,23,25)

• InChIKey:
• ISDRXVABMZJPAI-UHFFFAOYSA-N

• 2-((5-((4-bromophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C18H13BrClN3O4S2 and its molecular weight is 514.79. The purity is usually 95%.

(3S)-(-)-3-(1-Methyl-1H-indol-3-yl)butanenitrile

Usually In Stock

• CAS RN:
• 429689-24-7

• Formula:
• C13H14N2

• InChI:
• InChI=1S/C13H14N2/c1-10(7-8-14)12-9-15(2)13-6-4-3-5-11(12)13/h3-6,9-10H,7H2,1-2H3/t10-/m0/s1

• InChIKey:
• JWGJENJOKQETPV-JTQLQIEISA-N

• (3S)-(-)-3-(1-Methyl-1H-indol-3-yl)butanenitrile is a useful research compound. Its molecular formula is C13H14N2 and its molecular weight is 198.26 g/mol. The purity is usually 95%.

6-Bromo-2-(2-chlorophenyl)quinoline-4-carboxylic acid

In Stock

• CAS RN:
• 445289-24-7

• Formula:
• C16H9BrClNO2

• InChI:
• InChI=1S/C16H9BrClNO2/c17-9-5-6-14-11(7-9)12(16(20)21)8-15(19-14)10-3-1-2-4-13(10)18/h1-8H,(H,20,21)

• InChIKey:
• MSJQBZXALAXXAN-UHFFFAOYSA-N

• 6-Bromo-2-(2-chlorophenyl)quinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C16H9BrClNO2 and its molecular weight is 362.6g/mol. The purity is usually 95%.

1-benzyl-2-imino-N-(4-methylbenzyl)-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2,3-d]pyrimidine-3-carboxamide

In Stock

• CAS RN:
• 636989-24-7

• Formula:
• C27H23N5O2

• InChI:
• InChI=1S/C27H23N5O2/c1-18-10-12-19(13-11-18)16-29-26(33)21-15-22-25(30-23-9-5-6-14-31(23)27(22)34)32(24(21)28)17-20-7-3-2-4-8-20/h2-15,28H,16-17H2,1H3,(H,29,33)

• InChIKey:
• XIUDEHRWURNOAB-UHFFFAOYSA-N

• 1-benzyl-2-imino-N-(4-methylbenzyl)-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2,3-d]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C27H23N5O2 and its molecular weight is 449.5g/mol. The purity is usually 95%.

3'-Cyano-3-(2-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898789-24-7

• Formula:
• C17H15NO

• InChI:
• InChI=1S/C17H15NO/c1-13-5-2-3-7-15(13)9-10-17(19)16-8-4-6-14(11-16)12-18/h2-8,11H,9-10H2,1H3

• InChIKey:
• XVJRUDQLRWRQRD-UHFFFAOYSA-N

• 3'-Cyano-3-(2-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H15NO and its molecular weight is 249.31 g/mol. The purity is usually 95%.

Olmesartan

In Stock

• CAS RN:
• 144689-24-7

• Formula:
• C24H26N6O3

• InChI:
• InChI=1S/C24H26N6O3/c1-4-7-19-25-21(24(2,3)33)20(23(31)32)30(19)14-15-10-12-16(13-11-15)17-8-5-6-9-18(17)22-26-28-29-27-22/h5-6,8-13,33H,4,7,14H2,1-3H3,(H,31,32)(H,26,27,28,29)

• InChIKey:
• VTRAEEWXHOVJFV-UHFFFAOYSA-N

• Olmesartan is a potent and selective non-peptide angiotensin II receptor 1 (AT1) antagonist (IC50s = 7.7 and >100,000 nM for AT1 and AT2, respectively, in a radioligand binding assay). It reduces contraction of isolated guinea pig aorta induced by angiotensin II ( pD2 = 9.9) but not phenylephrine or potassium chloride. Olmesartan (0.01 and 0.03 mg/kg, i.v.) reduces the angiotensin II-induced pressor response in conscious normotensive rats with the maximum effect occurring one hour after administration and decreasing thereafter. The oral prodrug form of olmesartan, olmesartan medoxomil, has an increased duration of action with no decrease in efficacy eight hours post administration in normotensive rats.
  Angiotensin II receptor blocker
  An angiotensin II receptor antagonist. Used as an anti-hypertensive.
  Olmesartan is a synthetic imidazole derivative and angiotensin II ...

tert-butyl (3S,5S)-3,5-dihydroxypiperidine-1-carboxylate

In Stock

• CAS RN:
• 2382089-24-7

• Formula:
• C10H19NO4

• Tert-butyl (3S,5S)-3,5-dihydroxypiperidine-1-carboxylate is a useful research compound. Its molecular formula is C10H19NO4 and its molecular weight is 217.3. The purity is usually 95%.

3-Amino-8-methyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid

In Stock

• CAS RN:
• 1132889-24-7

• Formula:
• C9H16N2O2

• InChI:
• InChI=1S/C9H16N2O2/c1-11-6-2-3-7(11)5-9(10,4-6)8(12)13/h6-7H,2-5,10H2,1H3,(H,12,13)

• InChIKey:
• GTHGYQQMJSFMJK-UHFFFAOYSA-N

• 3-Amino-8-methyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid is a useful research compound. Its molecular formula is C9H16N2O2 and its molecular weight is 184.239. The purity is usually 95%.

1-[3-(Aminomethyl)piperidin-1-yl]-2-(thiophen-3-yl)ethan-1-one

In Stock

• CAS RN:
• 1247789-24-7

• Formula:
• C12H18N2OS

• InChI:
• InChI=1S/C12H18N2OS/c13-7-11-2-1-4-14(8-11)12(15)6-10-3-5-16-9-10/h3,5,9,11H,1-2,4,6-8,13H2

• InChIKey:
• WLUMJGBXRQFTEU-UHFFFAOYSA-N

• 1-[3-(Aminomethyl)piperidin-1-yl]-2-(thiophen-3-yl)ethan-1-one is a useful research compound. Its molecular formula is C12H18N2OS and its molecular weight is 238.35 g/mol. The purity is usually 95%.

4-Chloro-2-{[(3,4-dimethoxyphenyl)amino]methyl}phenol

In Stock

• CAS RN:
• 1019489-24-7

• Formula:
• C15H16ClNO3

• InChI:
• InChI=1S/C15H16ClNO3/c1-19-14-6-4-12(8-15(14)20-2)17-9-10-7-11(16)3-5-13(10)18/h3-8,17-18H,9H2,1-2H3

• InChIKey:
• PYVPXAAQSIDSBA-UHFFFAOYSA-N

• 4-Chloro-2-{[(3,4-dimethoxyphenyl)amino]methyl}phenol is a useful research compound. Its molecular formula is C15H16ClNO3 and its molecular weight is 293.74 g/mol. The purity is usually 95%.

N-(1-cyano-1-methylethyl)-2-[3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]propanamide

Usually In Stock

• CAS RN:
• 1797289-24-7

• Formula:
• C14H19F3N4O

• InChI:
• InChI=1S/C14H19F3N4O/c1-8(12(22)19-13(4,5)6-18)11-9(2)20-21(10(11)3)7-14(15,16)17/h8H,7H2,1-5H3,(H,19,22)

• InChIKey:
• YWGKDASXPUNJAX-UHFFFAOYSA-N

• N-(1-cyano-1-methylethyl)-2-[3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]propanamide is a useful research compound. Its molecular formula is C14H19F3N4O and its molecular weight is 316.328. The purity is usually 95%.